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Compound of Interest

Compound Name: Carbethopendecinium bromide

Cat. No.: B080928 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling

Carbethopendecinium bromide. Adherence to these protocols is essential for ensuring a safe

laboratory environment and the proper disposal of chemical waste.

Carbethopendecinium bromide is a quaternary ammonium compound utilized as an

antiseptic and disinfectant.[1][2] While effective in its applications, it presents several hazards

that necessitate careful handling to prevent exposure.[1][3] It is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[4] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is a critical barrier against exposure to

Carbethopendecinium bromide. The following PPE is required when handling this chemical,

particularly in its solid or powder form.
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PPE Category Specification Rationale

Eye and Face Protection

Face shield and tight-sealing

safety glasses tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[4][5]

To protect against chemical

splashes and severe eye

irritation.[4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile). Gloves

must be inspected prior to use

and proper glove removal

technique must be followed to

avoid skin contact.[5]

To prevent skin irritation and

dermal absorption.[4][5]

Body Protection

A lab coat or protective suit

that covers the entire body.[6]

[7]

To shield the body from

contact with the chemical.

Respiratory Protection

For operations with a higher

risk of dust generation, a

NIOSH-approved respirator

should be used.[5] Ensure

adequate ventilation,

preferably within a chemical

fume hood.[5]

To prevent inhalation of dust

particles that may cause

respiratory irritation.[4]

Chemical and Physical Properties
A summary of the key quantitative data for Carbethopendecinium bromide is provided below

for easy reference.
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Property Value

Molecular Formula C21H44BrNO2[8]

Molecular Weight 422.5 g/mol [8]

Appearance White to yellowish crystalline powder[1][2]

Solubility Soluble in water, ethanol, and chloroform[1][2]

Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for Carbethopendecinium bromide.[4]

GHS Classification Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[4][8]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[4]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[4]

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[4]

Experimental Protocol: Safe Handling and Disposal
Workflow
The following protocol outlines the procedural steps for the safe handling of

Carbethopendecinium bromide from preparation to disposal.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[5]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.
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Minimize dust generation and accumulation when handling the solid form.[3][5]

Handling:

Wear the full complement of PPE as specified in the table above.

Avoid contact with eyes, skin, and clothing.[3][5]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5]

Spill Management:

In case of a spill, evacuate personnel from the area.

Wear full PPE, including respiratory protection.

Carefully sweep or vacuum up the spilled material without creating dust.[5]

Collect the material into a suitable, closed, and labeled container for disposal.[5]

Disposal Plan:

Dispose of Carbethopendecinium bromide waste and contaminated materials through a

licensed professional waste disposal service.[4][5]

Do not let the product enter drains.[5]

Contaminated packaging should be disposed of as unused product.[5]

Contaminated disposable materials (e.g., gloves, paper towels) should be collected in a

designated hazardous waste container.[5]

The following diagram illustrates the logical workflow for the safe handling and disposal of

Carbethopendecinium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b080928?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Carbethopendecinium_bromide
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD10542.pdf
https://cymitquimica.com/cas/10567-02-9/
http://angenechemical.com/sds/10567-02-9.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Quaternary_Ammonium_Compounds_QACs.pdf
https://www.echemi.com/products/pd2109218974-1-ethoxy-1-oxohexadecan-2-yl-trimethylazaniumbromide.html
https://sds.chemtel.net/docs/Cheney%20Brothers%20Inc-0001640/10125814SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Carbethopendecinium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbethopendecinium-bromide
https://www.benchchem.com/product/b080928#personal-protective-equipment-for-handling-carbethopendecinium-bromide
https://www.benchchem.com/product/b080928#personal-protective-equipment-for-handling-carbethopendecinium-bromide
https://www.benchchem.com/product/b080928#personal-protective-equipment-for-handling-carbethopendecinium-bromide
https://www.benchchem.com/product/b080928#personal-protective-equipment-for-handling-carbethopendecinium-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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